BENGHE Foundational & Exploratory

Check Availability & Pricing

CAS number and molecular weight of (3,5-
Diethoxyphenyl)methanol

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: (3,5-Diethoxyphenyl)methanol

Cat. No.: B176365

In-depth Technical Guide: (3,5-
Diethoxyphenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a summary of the available technical data for the chemical compound
(3,5-Diethoxyphenyl)methanol. While basic chemical identifiers are readily available, a
comprehensive review of scientific literature and chemical databases reveals a significant lack
of published research on its biological activity, associated signaling pathways, or specific
experimental applications in drug development. Therefore, this guide is limited to the
fundamental physicochemical properties of the compound.

Chemical Identity and Properties

(3,5-Diethoxyphenyl)methanol is a substituted aromatic alcohol. Its core structure consists of
a benzene ring with two ethyl ether groups and a hydroxymethyl group attached at positions 3,
5, and 1, respectively.

Quantitative Data Summary

The primary molecular and identifying information for (3,5-Diethoxyphenyl)methanol is
summarized in the table below. This data is compiled from various chemical supplier and
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database sources.

Property Value Citations
CAS Number 198623-56-2 [11121[3114]
Molecular Weight 196.24 g/mol [4]
196.2429 g/mol [2]

196.244 g/mol [1]

Molecular Formula C11H1603 [11[2][4]

Synthesis and Experimental Data

Detailed, peer-reviewed experimental protocols for the synthesis or application of (3,5-
Diethoxyphenyl)methanol are not widely available in the public domain. Chemical suppliers
may possess proprietary synthesis methods. Analytical data such as NMR and HPLC for purity
assessment are often available upon request from the supplier.

Biological Activity and Signaling Pathways

A thorough search of scientific literature reveals no published studies on the biological activity
of (3,5-Diethoxyphenyl)methanol. Consequently, there is no information available regarding
its mechanism of action, potential therapeutic targets, or any associated signaling pathways.
The compound appears to be primarily a chemical intermediate with no documented role in
drug development or biological research at this time.

Logical Workflow for Compound Characterization

Given the absence of biological data, a logical workflow for a researcher interested in this
compound would focus on initial characterization and screening. The following diagram
illustrates a hypothetical workflow for investigating a novel chemical entity like (3,5-
Diethoxyphenyl)methanol.

Fig. 1: Hypothetical workflow for novel compound investigation.

Conclusion
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(3,5-Diethoxyphenyl)methanol is a chemical compound with well-defined physical properties
but a notable absence of biological or pharmacological data in the current scientific literature.
For researchers in drug development, this compound represents an unexplored chemical
space. Any investigation into its potential biological effects would need to begin with
fundamental in vitro screening to establish a baseline of activity, as outlined in the hypothetical
workflow. Without such foundational research, discussions of experimental protocols and
signaling pathways remain speculative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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